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Compound of Interest

Compound Name: Calcitriol-13C3

Cat. No.: B11939766 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties, Experimental

Protocols, and Signaling Pathways of Calcitriol-13C3.

This technical guide provides a comprehensive overview of the stable isotope-labeled form of

Calcitriol, Calcitriol-13C3. Designed for researchers, scientists, and professionals in drug

development, this document details the essential physical and chemical properties, outlines

relevant experimental methodologies, and illustrates the key signaling pathways associated

with this compound.

Core Physical and Chemical Properties
Calcitriol-13C3 is the isotopically labeled version of Calcitriol, the biologically active form of

vitamin D. The incorporation of three carbon-13 isotopes makes it a valuable tool for a range of

research applications, particularly in metabolic studies and as an internal standard for

quantitative analysis. While specific experimental data for some physical properties of the

13C3-labeled variant are not widely published, the fundamental characteristics are expected to

be highly similar to those of unlabeled Calcitriol.

Table 1: Physical and Chemical Properties of Calcitriol-13C3
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Property Value Source

Molecular Formula C₂₄¹³C₃H₃₈O₃ [1][2]

Molecular Weight 413.57 g/mol [1]

Appearance Liquid [1]

Color Colorless to light yellow [1]

Purity ≥97.0% [1]

Storage Conditions
-20°C, protect from light,

stored under nitrogen
[1]

Solubility (in Ethanol)
Soluble (solution provided at

12.09 µM in 1 mL)
[3]

Table 2: Physical and Chemical Properties of Unlabeled Calcitriol (for reference)

Property Value Source

Molecular Formula C₂₇H₄₄O₃ [4][5]

Molecular Weight 416.64 g/mol [4]

Appearance White to off-white solid powder [6]

Melting Point 119-121 °C [4]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and DMSO.

[6][7]

Stability Sensitive to air and light. [7]

Experimental Protocols
The characterization and quantification of Calcitriol-13C3 involve standard analytical

techniques utilized for isotopically labeled compounds. The following protocols are based on

established methods for Calcitriol analysis and are directly applicable to its 13C3 variant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://sielc.com/separation-of-calcitriol-on-newcrom-c18-hplc-column
https://www.researchgate.net/publication/316217465_Determination_of_calcitriol_and_5_6-trans-calcitriol_in_soft_capsules_by_RP-HPLC
https://sielc.com/separation-of-calcitriol-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-calcitriol-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-calcitriol-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-calcitriol-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-calcitriol-on-newcrom-c18-hplc-column
https://www.medchemexpress.com/calcitriol-13c3.html?locale=ko-KR
https://m.chemicalbook.com/ProductChemicalPropertiesCB0171027_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/131954609
https://m.chemicalbook.com/ProductChemicalPropertiesCB0171027_EN.htm
https://www.bio-gems.com/media/product_pdfs/small_molecules/Calcitriol.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB0171027_EN.htm
https://www.bio-gems.com/media/product_pdfs/small_molecules/Calcitriol.pdf
https://cdn.caymanchem.com/cdn/insert/71820.pdf
https://cdn.caymanchem.com/cdn/insert/71820.pdf
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity and Identity Confirmation by High-Performance
Liquid Chromatography (HPLC)
HPLC is a fundamental technique for assessing the purity of Calcitriol-13C3 and separating it

from potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column is commonly used (e.g., 4.6 x 150 mm, 2.7 µm

particle size).[8]

Mobile Phase: A gradient elution using a mixture of acetonitrile and water is often employed.

For example, a gradient with 10% acetonitrile in water as mobile phase A and pure

acetonitrile as mobile phase B.[8]

Flow Rate: A typical flow rate is around 1.2 mL/min.[8]

Detection: UV detection at a wavelength of 265 nm.[8]

Sample Preparation: The Calcitriol-13C3 sample is dissolved in a suitable organic solvent,

such as ethanol or the mobile phase, to an appropriate concentration.

Structural Confirmation and Isotopic Enrichment by
Mass Spectrometry (MS)
Mass spectrometry is crucial for confirming the molecular weight of Calcitriol-13C3, thereby

verifying the incorporation of the three ¹³C atoms, and for its quantification in biological

matrices.

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-TOF) or an Orbitrap mass spectrometer, coupled with a liquid chromatography system

(LC-MS).

Ionization Source: Electrospray ionization (ESI) is a common ionization technique.[9]

Analysis Mode: The analysis is performed in full scan mode to determine the mass-to-charge

ratio (m/z) of the parent ion. The expected m/z for the protonated molecule [M+H]⁺ of
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Calcitriol-13C3 would be approximately 414.57.

Fragmentation Analysis (MS/MS): Tandem mass spectrometry (MS/MS) can be used to

generate a fragmentation pattern, which serves as a fingerprint for structural confirmation.

The fragmentation pattern of Calcitriol-13C3 will be similar to that of unlabeled Calcitriol,

with a mass shift of 3 Da in fragments containing the labeled carbon atoms.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical structure and is essential

for confirming the exact positions of the ¹³C labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: The Calcitriol-13C3 sample is dissolved in a suitable deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

¹H NMR: The proton NMR spectrum will show the signals of the hydrogen atoms in the

molecule. The coupling patterns can help to confirm the overall structure.

¹³C NMR: The carbon-13 NMR spectrum is particularly important. The signals corresponding

to the three ¹³C-labeled carbon atoms will be significantly enhanced in intensity, confirming

their presence and location within the molecule.

Mandatory Visualizations
Signaling Pathways of Calcitriol
Calcitriol exerts its biological effects through both genomic and non-genomic pathways. The

primary mechanism involves the activation of the Vitamin D Receptor (VDR), a nuclear

transcription factor.[10]
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Caption: Genomic signaling pathway of Calcitriol.

Experimental Workflow for Characterization of Calcitriol-
13C3
The following diagram illustrates a typical workflow for the characterization and use of

Calcitriol-13C3 in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11939766?utm_src=pdf-body-img
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://www.benchchem.com/product/b11939766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization of Calcitriol-13C3

Application in Research

Obtain Calcitriol-13C3
(Liquid Form)

Purity Assessment
(HPLC-UV)

Identity & Isotopic Enrichment
(LC-MS/MS)

Structural Confirmation
(1H & 13C NMR)

Qualified Calcitriol-13C3

Prepare Stock Solution
(e.g., in Ethanol)

Metabolic Fate Study
(In Vitro / In Vivo)

Use as Internal Standard
(Quantitative Analysis)

Sample Analysis
(LC-MS/MS)

Click to download full resolution via product page

Caption: A typical experimental workflow for Calcitriol-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

